Cas no 2021777-10-4 (1-2-(6-methylpyridin-2-yl)ethyl-1H-pyrazol-3-amine)

• Product Name: 1-2-(6-methylpyridin-2-yl)ethyl-1H-pyrazol-3-amine
• CAS No: 2021777-10-4
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 6350275
• PubChem ID: 165479460
• Update Time: 2025-06-08

1-2-(6-methylpyridin-2-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(6-methylpyridin-2-yl)ethyl-1H-pyrazol-3-amine
• EN300-1111115
• 1-[2-(6-methylpyridin-2-yl)ethyl]-1H-pyrazol-3-amine
• 2021777-10-4

• Inchi： 1S/C11H14N4/c1-9-3-2-4-10(13-9)5-7-15-8-6-11(12)14-15/h2-4,6,8H,5,7H2,1H3,(H2,12,14)
• InChI Key： DXCWHMFJKKGANW-UHFFFAOYSA-N
• SMILES： N1(C=CC(N)=N1)CCC1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-2-(6-methylpyridin-2-yl)ethyl-1H-pyrazol-3-amine

Comprehensive Overview of 1-2-(6-methylpyridin-2-yl)ethyl-1H-pyrazol-3-amine (CAS No. 2021777-10-4)

The compound 1-2-(6-methylpyridin-2-yl)ethyl-1H-pyrazol-3-amine, identified by its CAS No. 2021777-10-4, is a pyrazole derivative with significant potential in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a pyridine ring and a pyrazole core, making it a subject of interest for drug discovery and material science applications. Its molecular formula and structural properties have been extensively studied to explore its reactivity and functional versatility.

Recent advancements in heterocyclic chemistry have highlighted the importance of 1-2-(6-methylpyridin-2-yl)ethyl-1H-pyrazol-3-amine as a building block for bioactive compounds. Researchers are particularly interested in its potential role in modulating enzyme activity and receptor binding, which could lead to breakthroughs in treating metabolic disorders. The compound's synthetic pathway and derivatization potential are also key areas of investigation, as they offer insights into scalable production methods.

From an industrial perspective, CAS No. 2021777-10-4 has garnered attention for its application in crop protection formulations. Its structural motifs align with modern green chemistry principles, addressing growing consumer demand for eco-friendly agrochemicals. Studies on its environmental persistence and biodegradability are ongoing to ensure compliance with global regulatory standards.

The pharmacokinetic profile of 1-2-(6-methylpyridin-2-yl)ethyl-1H-pyrazol-3-amine is another focal point, with computational models predicting favorable ADME properties (Absorption, Distribution, Metabolism, Excretion). These predictions are being validated through in vitro assays, particularly for CYP450 enzyme interactions, which are crucial for assessing drug-drug interaction risks. The compound's logP value and solubility characteristics further support its potential as a lead candidate in medicinal chemistry.

Innovative crystallography studies have revealed the compound's solid-state behavior, including polymorphic forms and co-crystallization tendencies. These findings are valuable for formulation scientists working on drug delivery systems. Additionally, the molecule's spectroscopic fingerprints (IR, NMR, MS) have been thoroughly documented, serving as reference data for quality control laboratories.

Emerging trends in preclinical research suggest possible applications of 1-2-(6-methylpyridin-2-yl)ethyl-1H-pyrazol-3-amine in neuroprotective therapies. Its ability to cross the blood-brain barrier while maintaining structural stability makes it a promising scaffold for CNS-targeted drugs. Collaborative studies between academia and industry are exploring its structure-activity relationships to optimize therapeutic indices.

From a commercial standpoint, the global market for pyrazole derivatives is projected to grow significantly, with CAS No. 2021777-10-4 positioned as a high-value intermediate. Manufacturers are investing in continuous flow chemistry techniques to enhance production efficiency while reducing organic solvent waste, aligning with circular economy initiatives.

Quality assurance protocols for 1-2-(6-methylpyridin-2-yl)ethyl-1H-pyrazol-3-amine emphasize HPLC purity testing and residual solvent analysis, meeting ICH guidelines for pharmaceutical ingredients. Stability studies under various temperature and humidity conditions have demonstrated the compound's robustness, supporting its use in long-term formulations.

The scientific community continues to investigate structure-property relationships of this compound through advanced QSAR modeling and molecular docking simulations. These computational approaches accelerate the identification of potential therapeutic targets while reducing reliance on animal testing – a key consideration in contemporary ethical research practices.

Patent landscapes reveal increasing intellectual property activity surrounding pyrazol-3-amine derivatives, with particular focus on their kinase inhibition capabilities. This positions CAS No. 2021777-10-4 as a strategic compound in personalized medicine development, especially for precision oncology applications where targeted therapies are paramount.